Cas no 3493-11-6 (Sulfonium,[(3S)-3-amino-3-carboxypropyl]dimethyl-, iodide (1:1))

• Product Name: Sulfonium,[(3S)-3-amino-3-carboxypropyl]dimethyl-, iodide (1:1)
• CAS No: 3493-11-6
• MF: C₆H₁₄INO₂S
• MW: 291.150332927704
• CID: 312087
• PubChem ID: 145691
• Update Time: 2025-05-25

Sulfonium,[(3S)-3-amino-3-carboxypropyl]dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Sulfonium,[(3S)-3-amino-3-carboxypropyl]dimethyl-, iodide (1:1)
• [(3S)-3-Amino-3-carboxypropyl](dimethyl)-sulfonium iodide
• L-METHIONINE-S-METHYLSULFONIUM IODIDE CRYSTALLINE
• L-methionine-S-methylsulfonium iodine
• Methionine-S-methylsulfonium iodide crystalline
• S-methylmethioninesulfonium iodide
• (S)-(3-Amino-3-carboxypropyl)dimethylsulfonium iodide
• METHYLMETHIONINE IODIDE
• L-METHIONINE METHYLSULFONIUM IODIDE
• CHEMBL540394
• 7O2D9U053L
• Sulfonium, (3-amino-3-carboxypropyl)dimethyl-, iodide, (S)-
• L-methionine-methylsulfonium-iodide
• LOBARTHROSE
• CHEBI:195174
• VITAMIN U IODIDE
• SMR004703560
• 34236-06-1
• AKOS015907820
• [(3S)-3-amino-3-carboxypropyl]-dimethylsulanium;iodide
• MLS006012027
• [(3S)-3-amino-3-carboxypropyl]-dimethylsulfanium;iodide
• Q27268629
• SULFONIUM, ((3S)-3-AMINO-3-CARBOXYPROPYL)DIMETHYL-, IODIDE (1:1)
• UNII-7O2D9U053L
• 3493-11-6
• METHIONINE METHIODIDE
• METHYLMETHIONINE SULFONIUM IODIDE, L-
• [(3S)-3-amino-3-carboxypropyl]dimethylsulfanium iodide
• SBI-0654037.0001

• MDL： MFCD00050272
• Inchi： 1S/C6H13NO2S.HI/c1-10(2)4-3-5(7)6(8)9;/h5H,3-4,7H2,1-2H3;1H/t5-;/m0./s1
• InChI Key： YFDARUPBTIEXOS-JEDNCBNOSA-N
• SMILES： [I-].[S+](C)(C)CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 290.97900
• Monoisotopic Mass: 290.97900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White to yellowish crystalline powder
• PSA: 88.62000
• LogP: -2.62940
• Solubility: Not determined

Sulfonium,[(3S)-3-amino-3-carboxypropyl]dimethyl-, iodide (1:1) Security Information

• Safety Instruction： S24/25

Additional information on Sulfonium,[(3S)-3-amino-3-carboxypropyl]dimethyl-, iodide (1:1)

Comprehensive Overview of Sulfonium,[(3S)-3-amino-3-carboxypropyl]dimethyl-, iodide (1:1) (CAS No. 3493-11-6)

The compound Sulfonium,[(3S)-3-amino-3-carboxypropyl]dimethyl-, iodide (1:1), identified by its CAS No. 3493-11-6, is a specialized sulfonium salt with significant applications in organic synthesis and biochemical research. This molecule features a unique 3S stereocenter, an amino group, and a carboxypropyl moiety, making it a versatile intermediate for peptide modification, enzyme studies, and chiral synthesis. Its iodide counterion enhances solubility in polar solvents, facilitating its use in aqueous reaction systems.

In recent years, the demand for chiral building blocks like Sulfonium,[(3S)-3-amino-3-carboxypropyl]dimethyl-, iodide (1:1) has surged due to advancements in asymmetric catalysis and drug discovery. Researchers frequently inquire about its role in post-translational modifications (PTMs) or its potential as a methylation reagent. Notably, its zwitterionic nature allows for unique interactions in protein engineering, aligning with trends in bioconjugation chemistry and targeted drug delivery.

The synthesis of CAS No. 3493-11-6 typically involves nucleophilic substitution of dimethyl sulfide with a 3S-protected amino acid derivative, followed by quaternization with methyl iodide. Its stereochemical purity (>98% ee) is critical for applications in pharmaceutical intermediates, where even minor enantiomeric impurities can affect biological activity. Analytical techniques like HPLC and NMR are essential for quality control.

From an SEO perspective, users often search for "3493-11-6 supplier" or "Sulfonium amino acid derivatives," reflecting commercial and academic interest. Environmental and safety considerations are also trending, with queries like "biodegradable sulfonium salts" gaining traction. This compound’s low toxicity profile (LD50 > 2000 mg/kg) makes it preferable over traditional quaternary ammonium salts in green chemistry initiatives.

In conclusion, Sulfonium,[(3S)-3-amino-3-carboxypropyl]dimethyl-, iodide (1:1) exemplifies the intersection of chiral chemistry and biomolecular applications. Its CAS No. 3493-11-6 serves as a key identifier for researchers exploring non-toxic catalysts or peptide-based therapeutics. As the field evolves, this compound’s relevance in sustainable synthesis and precision medicine will likely expand.